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Compound of Interest

Compound Name: (R)-(+)-Anatabine

Cat. No.: B119363 Get Quote

Introduction
(R)-(+)-Anatabine is a minor tobacco alkaloid naturally found in plants of the Solanaceae

family, such as tobacco and tomato.[1] It is the subject of significant research due to its

potential therapeutic properties, including anti-inflammatory and neuroprotective effects.[1][2] In

vitro studies have shown that anatabine can modulate key signaling pathways, including

inhibiting the activity of transcription factors like NF-κB and STAT3, and activating the NRF2

pathway.[2][3][4]

Accurate and consistent preparation of anatabine stock solutions is critical for obtaining

reproducible results in in vitro experiments. These application notes provide detailed protocols

for the preparation, storage, and use of (R)-(+)-Anatabine solutions for cell-based assays and

other in vitro studies. The information is primarily based on data available for (R,S)-Anatabine,

the racemic mixture, and should be adapted as necessary for the specific enantiomer.

Quantitative Data Summary
The following table summarizes the key properties and handling information for anatabine.

Researchers should always refer to the Certificate of Analysis provided by the supplier for

batch-specific data.
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Parameter Value Solvents Notes

Molecular Formula C₁₀H₁₂N₂ - Free Base Form

Molecular Weight 160.22 g/mol - Free Base Form[5]

Purity ≥95% - ≥98% -
Varies by supplier[6]

[7]

Form
Crystalline Solid or

Solution in Ethanol
-

Supplied form

depends on the

vendor[6][7]

Solubility (R,S)-

Anatabine
~125 mg/mL DMSO -[8]

~15 mg/mL
Dimethyl Formamide

(DMF)

Purge solvent with

inert gas[7]

~15 mg/mL Ethanol
Purge solvent with

inert gas[7]

Solubility (R,S)-

Anatabine Tartrate)
~33 mg/mL

Dimethyl Formamide

(DMF)

Purge solvent with

inert gas[6]

~20 mg/mL DMSO -[6]

~10 mg/mL PBS (pH 7.2) -[6]

~1 mg/mL Ethanol -[6]

Storage (Solid) -20°C - Stable for ≥4 years[6]

Storage (Stock

Solution)

-20°C for 1 month;

-80°C for 6 months

DMSO or other

organic solvents

Aliquot to avoid

repeated freeze-thaw

cycles[8][9]

Stability (Aqueous

Solution)
Unstable

Aqueous Buffers /

Media

It is recommended to

prepare fresh for each

experiment[5][6]

Experimental Protocols

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.selleckchem.com/products/r-s-anatabine.html
https://cdn.caymanchem.com/cdn/insert/15132.pdf
https://cdn.caymanchem.com/cdn/insert/11001.pdf
https://cdn.caymanchem.com/cdn/insert/15132.pdf
https://cdn.caymanchem.com/cdn/insert/11001.pdf
https://www.glpbio.com/de/gc38138.html
https://cdn.caymanchem.com/cdn/insert/11001.pdf
https://cdn.caymanchem.com/cdn/insert/11001.pdf
https://cdn.caymanchem.com/cdn/insert/15132.pdf
https://cdn.caymanchem.com/cdn/insert/15132.pdf
https://cdn.caymanchem.com/cdn/insert/15132.pdf
https://cdn.caymanchem.com/cdn/insert/15132.pdf
https://cdn.caymanchem.com/cdn/insert/15132.pdf
https://www.glpbio.com/de/gc38138.html
https://www.medchemexpress.com/r-s-anatabine.html
https://www.selleckchem.com/products/r-s-anatabine.html
https://cdn.caymanchem.com/cdn/insert/15132.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b119363?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety Precaution: (R)-(+)-Anatabine should be considered hazardous until further information

is available. Handle with appropriate personal protective equipment (PPE), including gloves,

lab coat, and eye protection. Avoid ingestion, inhalation, and contact with skin or eyes.[7]

Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO
This protocol is suitable for preparing a high-concentration stock from solid (R)-(+)-Anatabine.

Materials:

(R)-(+)-Anatabine (solid, free base)

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Analytical balance

Vortex mixer

Pipettes and sterile tips

Procedure:

Calculate Required Mass: Determine the mass of anatabine needed for your desired stock

concentration and volume.

Calculation for 1 mL of 10 mM stock:

Mass (g) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L × 0.001 L × 160.22 g/mol × 1000 mg/g = 1.6022 mg

Weigh Anatabine: Carefully weigh out the calculated mass of anatabine powder and place it

into a sterile vial.

Add Solvent: Add the desired volume of DMSO to the vial.
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Dissolve: Tightly cap the vial and vortex thoroughly until the solid is completely dissolved.

Gentle warming to 37°C or brief sonication can aid dissolution if needed.[8]

Aliquot and Store: Dispense the stock solution into smaller, single-use aliquots in

microcentrifuge tubes. Store aliquots at -20°C for short-term use (up to 1 month) or at -80°C

for long-term storage (up to 6 months).[8][9]

Protocol 2: Preparation of Working Solutions for Cell
Culture
This protocol describes the dilution of the organic stock solution into an aqueous medium for in

vitro assays.

Materials:

10 mM (R)-(+)-Anatabine stock solution in DMSO

Sterile cell culture medium or phosphate-buffered saline (PBS)

Sterile microcentrifuge tubes

Pipettes and sterile tips

Procedure:

Thaw Stock Solution: Thaw one aliquot of the 10 mM anatabine stock solution at room

temperature.

Perform Serial Dilutions: Prepare one or more intermediate dilutions as needed to achieve

the final desired concentration.

Final Dilution: Directly add the required volume of the stock or intermediate dilution to the

final volume of the cell culture medium.

Example: Preparing 1 mL of a 10 µM working solution:

Use the formula: C₁V₁ = C₂V₂
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(10,000 µM) × V₁ = (10 µM) × (1000 µL)

V₁ = 1 µL

Add 1 µL of the 10 mM stock solution to 999 µL of cell culture medium.

Mix and Use Immediately: Vortex the working solution gently and use it immediately for your

experiment. Aqueous solutions are not recommended for storage.[6]

Control for Solvent Effects: Ensure the final concentration of the organic solvent (e.g.,

DMSO) in the working solution is minimal (typically <0.1%) and consistent across all

experimental conditions, including a vehicle-only control.

Visualized Experimental Workflow
The following diagram illustrates the workflow for preparing anatabine stock and working

solutions.
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Stock Solution Preparation

Working Solution Preparation

Important Considerations

1. Weigh (R)-(+)-Anatabine
(MW: 160.22 g/mol)

2. Add Organic Solvent
(e.g., DMSO)

3. Dissolve Completely
(Vortex / Sonicate)

4. Aliquot & Store
(-20°C or -80°C)

5. Thaw Stock Aliquot

For Experiment

6. Dilute into Aqueous Medium
(e.g., Cell Culture Media)

7. Use Immediately in Assay
(Prepare Fresh)

Vehicle Control
(Solvent only, e.g., <0.1% DMSO)

Click to download full resolution via product page

Caption: Workflow for preparing anatabine solutions.
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Anatabine Signaling Pathways
(R)-(+)-Anatabine has been shown to exert its anti-inflammatory effects by modulating several

key cellular signaling pathways. It is an agonist of certain nicotinic acetylcholine receptors

(nAChRs) and has been demonstrated to inhibit pro-inflammatory transcription factors while

activating the cellular antioxidant response.[3][4][6]
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Caption: Key signaling pathways modulated by anatabine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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